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Compound of Interest

Compound Name: TT-012

Cat. No.: B10905164 Get Quote

This document provides essential safety and logistical information for the proper disposal of

substance TT-012, ensuring the safety of laboratory personnel and the protection of the

environment. The following procedures are designed for researchers, scientists, and drug

development professionals.

Immediate Safety and Hazard Information
Before handling TT-012, it is crucial to be aware of its potential hazards. TT-012 is a solid

powder that is sensitive to light and air.[1] In case of exposure, follow these first-aid measures:

After Inhalation: Move the individual to fresh air and ensure they are comfortable for

breathing. If respiratory irritation occurs, seek medical advice.[2]

After Skin Contact: Wash the affected skin area with plenty of water.[2] If irritation persists,

seek medical attention.

After Eye Contact: Rinse the eyes cautiously with water as a precaution.[2]

After Ingestion: If swallowed, rinse the mouth and drink a glass of water. Call a physician or

poison control center for guidance.[3]

Always wear appropriate personal protective equipment (PPE), including chemical safety

goggles, gloves, and protective clothing, when handling TT-012.[1]
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The following table summarizes key quantitative data for TT-012 based on available safety

information.

Parameter Value Reference

Melting Point 117 - 120 °C / 242.6 - 248 °F [1]

Molecular Formula C6 H4 S4 [1]

Molecular Weight 204.34 g/mol [1]

Storage Temperature 2 – 30 °C [2]

Hazardous Decomposition

Carbon monoxide (CO),

Carbon dioxide (CO2), Sulfur

oxides

[1]

Step-by-Step Disposal Protocol
The proper disposal of TT-012 is critical to prevent environmental contamination and ensure

laboratory safety. The following protocol outlines the required steps for the disposal of both

small and large quantities of TT-012 waste.

Experimental Protocol: Inactivation of TT-012 Waste

This protocol details the chemical inactivation of TT-012 waste prior to final disposal.

Materials:

TT-012 waste (solid or in solution)

Sodium hypochlorite solution (5%)

Sodium bisulfite solution (10%)

pH meter or pH strips

Stir plate and stir bar

Appropriate waste container

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://www.benchchem.com/product/b10905164?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AC179412500&productDescription=TETRATHIAFULVALENE%2C+99%2B%25+250MG&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC179412500&productDescription=TETRATHIAFULVALENE%2C+99%2B%25+250MG&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC179412500&productDescription=TETRATHIAFULVALENE%2C+99%2B%25+250MG&vendorId=VN00032119&countryCode=US&language=en
https://www.neogen.com/4ae951/globalassets/pim/assets/original/10075/ncm3309_en-ca_sds_v.1.0.pdf
https://www.fishersci.com/store/msds?partNumber=AC179412500&productDescription=TETRATHIAFULVALENE%2C+99%2B%25+250MG&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/product/b10905164?utm_src=pdf-body
https://www.benchchem.com/product/b10905164?utm_src=pdf-body
https://www.benchchem.com/product/b10905164?utm_src=pdf-body
https://www.benchchem.com/product/b10905164?utm_src=pdf-body
https://www.benchchem.com/product/b10905164?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10905164?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Procedure:

Preparation: In a designated fume hood, place the TT-012 waste in a suitable container. If

the waste is solid, dissolve it in a compatible solvent.

Inactivation: Slowly add the 5% sodium hypochlorite solution to the TT-012 waste while

stirring continuously. A 1:10 ratio of TT-012 to sodium hypochlorite is recommended.

Neutralization: After 30 minutes of stirring, check the pH of the solution. If the pH is above 8,

slowly add the 10% sodium bisulfite solution until the pH is between 6 and 8.

Verification: Allow the solution to stir for an additional 10 minutes. Test a small aliquot of the

solution to confirm the absence of active TT-012 using a validated analytical method.

Final Disposal: Once inactivation is confirmed, the neutralized solution can be disposed of as

non-hazardous chemical waste, in accordance with local, state, and federal regulations.

Disposal Workflow Diagram
The following diagram illustrates the decision-making process and workflow for the proper

disposal of TT-012.
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Start: TT-012 Waste Generated

Assess Quantity of Waste

Small Quantity (<1g)

< 1g

Large Quantity (>=1g)

>= 1g

Dispose in Designated Hazardous Waste Bin

Chemical Inactivation Protocol

Schedule Hazardous Waste Pickup

End: Disposal Complete

Click to download full resolution via product page

Caption: Workflow for the safe disposal of TT-012.

This structured approach to waste management, from initial handling to final disposal, is

designed to minimize risks and ensure compliance with safety regulations. Always consult your

institution's environmental health and safety department for specific guidance.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/product/b10905164?utm_src=pdf-custom-synthesis
https://www.fishersci.com/store/msds?partNumber=AC179412500&productDescription=TETRATHIAFULVALENE%2C+99%2B%25+250MG&vendorId=VN00032119&countryCode=US&language=en
https://www.neogen.com/4ae951/globalassets/pim/assets/original/10075/ncm3309_en-ca_sds_v.1.0.pdf
https://www.rbnainfo.com/MSDS/US/FINISH-GLASS-MAGIC-Dishwasher-Performance-Booster-English.pdf
https://www.benchchem.com/product/b10905164#tt-012-proper-disposal-procedures
https://www.benchchem.com/product/b10905164#tt-012-proper-disposal-procedures
https://www.benchchem.com/product/b10905164#tt-012-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b10905164?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10905164?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

